Cas no 109794-95-8 (Indolo[1,2-a][1,8]naphthyridine-7-ethanol,4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR,12aS)-)

• Product Name: Indolo[1,2-a][1,8]naphthyridine-7-ethanol,4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR,12aS)-
• CAS No: 109794-95-8
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 152527
• Update Time: 2024-03-01

Indolo[1,2-a][1,8]naphthyridine-7-ethanol,4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR,12aS)- Chemical and Physical Properties

Names and Identifiers

• Indolo[1,2-a][1,8]naphthyridine-7-ethanol,4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR,12aS)-
• (-)-Goniomitine
• Goniomitine
• Indolo[1,2-a][1,8]naphthyridine-7-ethanol,4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR-cis)-
• Indolo[1,2-a][1,8]naphthyridine-7-ethanol, 4a-ethyl-1,2,3,4,4a,5,6,12a-octahydro-, (4aR,12aS)-

• Inchi： 1S/C19H26N2O/c1-2-19-10-5-12-20-18(19)21-16-7-4-3-6-14(16)15(9-13-22)17(21)8-11-19/h3-4,6-7,18,20,22H,2,5,8-13H2,1H3/t18-,19+/m0/s1
• InChI Key： CGWKMDYVWRDDRF-RBUKOAKNSA-N
• SMILES： N12C3=C(C=CC=C3)C(CCO)=C1CC[C@]1(CC)[C@@]2([H])NCCC1

Computed Properties

• Exact Mass: 298.20468
• Monoisotopic Mass: 298.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.733
• Topological Polar Surface Area: 37.2A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 144-145 °C(Solv: hexane (110-54-3))
• Boiling Point: 489.5±40.0 °C(Predicted)
• PSA: 37.19
• pka: 15.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines